Cas no 2171393-68-1 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2171393-68-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5974085
• PubChem ID: 165876050
• Update Time: 2025-06-14

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid
• EN300-1523887
• 2171393-68-1
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-(propan-2-yl)butanoic acid

• Inchi： 1S/C27H34N2O5/c1-15(2)23(26(31)32)17(5)28-25(30)24(16(3)4)29-27(33)34-14-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,15-17,22-24H,14H2,1-5H3,(H,28,30)(H,29,33)(H,31,32)/t17?,23?,24-/m1/s1
• InChI Key： YPVFQNNPYRTZJB-FSEIRDBJSA-N
• SMILES： O(C(N[C@@H](C(NC(C)C(C(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid

Comprehensive Analysis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid (CAS No. 2171393-68-1)

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid (CAS No. 2171393-68-1) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently explore its applications in drug discovery, particularly for designing targeted therapeutics and biomarkers.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and proteomics. This compound’s Fmoc-protected amino acid moiety ensures high chemical stability during synthesis, addressing common challenges like racemization and side reactions. Its compatibility with automated peptide synthesizers further enhances its appeal for high-throughput workflows, a topic frequently searched in AI-driven drug development forums.

The stereochemistry of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid (CAS No. 2171393-68-1) is critical for its bioactivity. The R-configuration at the chiral center ensures optimal interaction with biological targets, such as enzymes or receptors. This specificity aligns with trending searches on chiral drug design and enantioselective synthesis, reflecting the industry’s focus on molecular precision.

From a solubility perspective, this compound exhibits moderate polarity due to its carboxylic acid terminus and hydrophobic isopropyl group. Such properties are frequently discussed in formulation optimization studies, particularly for peptide-based injectables. Its logP value and hydrogen-bonding capacity are also key parameters for ADMET predictions, a hot topic in computational chemistry circles.

Quality control of CAS No. 2171393-68-1 involves rigorous HPLC purification and mass spectrometry validation, ensuring >95% purity for research use. These protocols resonate with GMP-compliant peptide production standards, a recurring theme in biotech startup queries. Additionally, its lyophilization stability makes it suitable for long-term storage, a practical concern for laboratory managers.

Emerging applications include its role in linker chemistry for antibody-drug conjugates (ADCs), where its amino-reactive sites enable precise payload attachment. This aligns with growing interest in next-generation biotherapeutics, as seen in PubMed search trends. Furthermore, its compatibility with click chemistry expands its utility in bioorthogonal labeling, a technique gaining traction in live-cell imaging studies.

In summary, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-(propan-2-yl)butanoic acid represents a versatile tool for modern chemical biology. Its intersection with peptide engineering, drug delivery, and diagnostic probes positions it at the forefront of translational research, answering frequent search queries about cutting-edge biomolecules.